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The table below summarizes the key storage and handling parameters for GSK864 based on manufacturer

datasheets and supplier information [1] [2] [3].

Parameter Specification Additional Notes

Physical Form Solid (light brown to brown or white to off-white powder) [1] [3]

| Recommended Storage (Powder) | Short-term: -20°C or 0°C [1] [4] [3] Long-term: -20°C [1] [3] | Keep

container tightly sealed in a cool, well-ventilated area, and desiccated [2] [4]. | | Recommended Storage

(Solution) | Short-term: -20°C for 1 month [1] [3] Long-term: -80°C for 6 months to 2 years [1] [3] | Use

newly opened, hygroscopic DMSO [1]. | | Solubility (DMSO) | ~100 mg/mL (~179 mM) [1] [3] [5] |

Sonication may be needed [1]. | | Shipping Condition | Room temperature [3] [5] | Suppliers indicate it is

stable at ambient temperature for several days during shipping [3]. |

Experimental Protocols and In Vivo Formulation

Preparing stock solutions correctly is critical for experimental success. Below is a standard protocol for

preparing a 10 mM stock solution in DMSO, adapted from supplier recommendations [1] [3].
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Weigh GSK864 powder

Calculate required solvent volume
(Mass in mg / 558.60 * 1000 = Volume in µL)

Add calculated volume of pure, anhydrous DMSO

Mix thoroughly by vortexing

Optional: Brief sonication to ensure complete dissolution

Prepare single-use aliquots

Store at -20°C for up to 1 month

For short-term use

Store at -80°C for up to 2 years

For long-term stability

GSK864 Stock Solution Ready

Click to download full resolution via product page

For in vivo studies, the following formulations have been reported to achieve concentrations of ≥ 2.5 mg/mL

(4.48 mM) [1] [3]:
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Formulation 1 (Clear solution): 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline. Add co-

solvents sequentially in this order [1] [3].
Formulation 2 (Suspension): 10% DMSO + 90% (20% SBE-β-CD in Saline). Requires

ultrasonication [1] [3].

Troubleshooting Common Issues

Here are solutions to some potential problems you might face in the lab:

Problem: Powder does not fully dissolve in DMSO.

Solution: Ensure you are using freshly opened, anhydrous DMSO. Briefly vortex and sonicate

the mixture. The solubility is approximately 100 mg/mL, so verify your concentration does not
exceed this limit [1] [3] [5].

Problem: Precipitation occurs in biological assays after dilution from a DMSO stock.

Solution: This is a common issue. When adding the compound to aqueous buffers or media,
ensure the final DMSO concentration is kept low (typically ≤0.1-1%). Add the DMSO stock to

the media while vortexing to facilitate even dispersion.

Problem: Suspected compound degradation or loss of activity over time.

Solution: Adhere strictly to recommended storage conditions. Always prepare single-use

aliquots to minimize freeze-thaw cycles. For the powder, store desiccated at -20°C. For stock
solutions, for long-term stability (up to 2 years), store at -80°C [1] [3].

Problem: Handling and safety concerns.

Solution: GSK864 is classified as Acute Toxicity (Category 4, Oral) and is very toxic to
aquatic life. Always wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. Avoid generating dust/aerosols. Use in a well-ventilated area
and collect waste for disposal according to local regulations [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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